N-(4-BROMOPHENYL)-4-METHANESULFONYLPIPERAZINE-1-CARBOXAMIDE
Overview
Description
N-(4-BROMOPHENYL)-4-METHANESULFONYLPIPERAZINE-1-CARBOXAMIDE is a useful research compound. Its molecular formula is C12H16BrN3O3S and its molecular weight is 362.25 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-bromophenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide is 361.00958 g/mol and the complexity rating of the compound is 435. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Novel Synthesis Approaches : Research has explored innovative synthesis methods for compounds related to N-(4-bromophenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide. For example, Shainyan and Danilevich (2013) developed new methods for synthesizing N-alkenylsubstituted trifluoromethanesulfonamide, showcasing techniques that could potentially be applied to similar compounds for enhancing their synthesis efficiency and yield Shainyan & Danilevich, 2013.
Chemical Modifications and Derivatives : The research by van Westrenen and Sherry (1992) highlights the sulfomethylation of piperazine and its derivatives, indicating the chemical versatility and potential for creating diverse derivatives with varying properties and applications van Westrenen & Sherry, 1992.
Potential Therapeutic Applications
Catalysis in Organic Synthesis : The study by Wang et al. (2006) discovered that l-piperazine-2-carboxylic acid derived N-formamides, related to the compound of interest, serve as highly enantioselective Lewis basic catalysts. This finding is crucial for the development of new pharmaceuticals and chemicals, indicating that derivatives of N-(4-bromophenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide could have significant roles in catalyzing various chemical reactions Wang et al., 2006.
Antiviral and Antimicrobial Activities : Reddy et al. (2013) synthesized new derivatives of piperazine, showing promising antiviral and antimicrobial activities. This suggests that modifications of N-(4-bromophenyl)-4-(methylsulfonyl)-1-piperazinecarboxamide could lead to potent antiviral or antimicrobial agents Reddy et al., 2013.
Advanced Material Applications
- Ionic Liquid Crystals : The work by Lava, Binnemans, and Cardinaels (2009) on piperidinium, piperazinium, and morpholinium ionic liquid crystals demonstrates the potential of piperazine derivatives in the design of new materials with unique properties, such as phase behavior and conductivity, which could be applied in electronics and energy storage Lava, Binnemans, & Cardinaels, 2009.
Properties
IUPAC Name |
N-(4-bromophenyl)-4-methylsulfonylpiperazine-1-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrN3O3S/c1-20(18,19)16-8-6-15(7-9-16)12(17)14-11-4-2-10(13)3-5-11/h2-5H,6-9H2,1H3,(H,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCLNNVHJPDXZFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCN(CC1)C(=O)NC2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrN3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.